Cas no 13457-28-8 (Methyl 3-bromo-6-chloropyrazine-2-carboxylate)
13457-28-8 structure
Product Name:Methyl 3-bromo-6-chloropyrazine-2-carboxylate
CAS No:13457-28-8
MF:C6H4BrClN2O2
MW:251.465159416199
MDL:MFCD13195362
CID:1005182
PubChem ID:56923643
Update Time:2025-04-20
Methyl 3-bromo-6-chloropyrazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-6-chloropyrazine-2-carboxylate
- methyl 3-bromo-6-chloro-pyrazine-2-carboxylate
- 2-pyrazinecarboxylic acid, 3-bromo-6-chloro-, methyl ester
- LogP
- 3-Bromo-6-chloro-pyrazine-2-carboxylic acid methyl ester
- FCH1382235
- AB0096801
- AX8212956
- ST1120860
- Methyl 3-bromo-6-chloropyrazine-2-carboxylate, AldrichCPR
- DA-32719
- SY097983
- AMY14064
- MFCD13195362
- A887881
- SCHEMBL23214139
- CS-0049109
- Methyl3-bromo-6-chloropyrazine-2-carboxylate
- AKOS015834151
- DS-11789
- 13457-28-8
- DTXSID00718759
-
- MDL： MFCD13195362
- Inchi： 1S/C6H4BrClN2O2/c1-12-6(11)4-5(7)9-2-3(8)10-4/h2H,1H3
- InChI Key： NJAYXNFNZKQGNE-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)OC)=NC(=CN=1)Cl
Computed Properties
- Exact Mass: 249.91452
- Monoisotopic Mass: 249.91447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1
- XLogP3: 2
Experimental Properties
- Density: 1.772
- Boiling Point: 433.7±55.0°C at 760 mmHg
- Flash Point: 130.614°C
- Refractive Index: 1.574
- PSA: 52.08
Methyl 3-bromo-6-chloropyrazine-2-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
Methyl 3-bromo-6-chloropyrazine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GK677-1g |
Methyl 3-bromo-6-chloropyrazine-2-carboxylate |
13457-28-8 | 95+% | 1g |
1182.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GK677-250mg |
Methyl 3-bromo-6-chloropyrazine-2-carboxylate |
13457-28-8 | 95+% | 250mg |
691CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GK677-100mg |
Methyl 3-bromo-6-chloropyrazine-2-carboxylate |
13457-28-8 | 95+% | 100mg |
302CNY | 2021-05-08 | |
| Ambeed | A181274-250mg |
Methyl 3-bromo-6-chloropyrazine-2-carboxylate |
13457-28-8 | 95% | 250mg |
$22.0 | 2025-02-26 | |
| Ambeed | A181274-1g |
Methyl 3-bromo-6-chloropyrazine-2-carboxylate |
13457-28-8 | 95% | 1g |
$58.0 | 2025-02-26 | |
| Ambeed | A181274-5g |
Methyl 3-bromo-6-chloropyrazine-2-carboxylate |
13457-28-8 | 95% | 5g |
$240.0 | 2025-02-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GK677-200mg |
Methyl 3-bromo-6-chloropyrazine-2-carboxylate |
13457-28-8 | 95+% | 200mg |
393.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GK677-50mg |
Methyl 3-bromo-6-chloropyrazine-2-carboxylate |
13457-28-8 | 95+% | 50mg |
154.0CNY | 2021-07-12 | |
| Chemenu | CM104321-100mg |
methyl 3-bromo-6-chloropyrazine-2-carboxylate |
13457-28-8 | 95%+ | 100mg |
$63 | 2021-08-06 | |
| Chemenu | CM104321-250mg |
methyl 3-bromo-6-chloropyrazine-2-carboxylate |
13457-28-8 | 95%+ | 250mg |
$100 | 2021-08-06 |
Methyl 3-bromo-6-chloropyrazine-2-carboxylate Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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